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Compound of Interest

Compound Name: 9-Acetylanthracene

Cat. No.: B057403

For Researchers, Scientists, and Drug Development Professionals

Application Notes

This protocol details the synthesis of 2-bromo-1-(anthracen-9-yl)ethan-1-one, also known as 9-
(bromoacetyl)anthracene, via the alpha-bromination of 9-acetylanthracene. This method
utilizes bromine as the brominating agent with a catalytic amount of aluminum chloride in an
ethereal solvent. The resulting a-bromo ketone is a versatile intermediate in organic synthesis,
particularly for the introduction of the anthracenoylmethyl group in the development of novel
chemical entities and functional materials.

The reaction proceeds via an electrophilic substitution on the carbon atom alpha to the
carbonyl group. The presence of the Lewis acid catalyst, aluminum chloride, enhances the
electrophilicity of bromine. The reaction is initially conducted at a low temperature to control the
exothermic reaction and then allowed to proceed at room temperature. A standard aqueous
workup is employed to remove the catalyst and any unreacted bromine, followed by purification
by recrystallization.

Reaction Scheme

Caption: Alpha-bromination of 9-acetylanthracene.

Experimental Protocol

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b057403?utm_src=pdf-interest
https://www.benchchem.com/product/b057403?utm_src=pdf-body
https://www.benchchem.com/product/b057403?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Materials:

Reagent/Solvent Molar Mass ( g/mol ) Purity
9-Acetylanthracene 220.27 98%
Bromine (Brz) 159.81 99.5%
Aluminum Chloride (AICI3) 133.34 99%
Anhydrous Diethyl Ether 74.12 99.7%

Saturated Sodium Bicarbonate

(aq)

Brine (saturated NaCl aq)

Anhydrous Sodium Sulfate

Ethanol - Reagent Grade
Water - Distilled
Equipment:

¢ Round-bottom flask

o Magnetic stirrer and stir bar

e Dropping funnel

e |ce bath

o Standard laboratory glassware for workup

 Rotary evaporator

o Recrystallization apparatus

e Thin-Layer Chromatography (TLC) apparatus

Procedure:
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 In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 9-
acetylanthracene (5.0 g, 22.7 mmol, 1.0 eq) in anhydrous diethyl ether (50 mL).[1]

e Add a catalytic amount of aluminum chloride (AICIs) (0.5 g, 3.75 mmol, 0.165 eq) to the
solution.[1]

e Cool the mixture in an ice bath with continuous stirring.

e Slowly add a solution of bromine (1.4 mL, 27.2 mmol, 1.2 eq) in diethyl ether from the
dropping funnel to the stirred reaction mixture.[1]

» After the addition is complete, allow the reaction to warm to room temperature and continue
to stir. Monitor the progress of the reaction by Thin-Layer Chromatography (TLC).

e Upon completion, quench the reaction by the slow addition of water.
o Transfer the mixture to a separatory funnel and separate the organic layer.

o Wash the organic layer sequentially with a saturated aqueous solution of sodium bicarbonate
and then with brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure using a rotary evaporator.

e The crude product can be purified by recrystallization from an ethanol/water solvent system
to yield 9-(bromoacetyl)anthracene as a solid.

Experimental Workflow
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Caption: Workflow for the synthesis of 2-bromo-1-(anthracen-9-yl)ethan-1-one.
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Characterization Data

Physical Properties:

Molar Mass ( g/mol

Compound Molecular Formula | Appearance
9-Acetylanthracene C16H120 220.27 Light-tan granules
2-bromo-1-

(anthracen-9-yh)ethan-  CieH11BrO 299.16 Solid

1-one

Spectroscopic Data for 2-bromo-1-(anthracen-9-yl)ethan-1-one:

While specific experimental spectra for the final product are not readily available in the
searched literature, the following are expected characteristic signals based on its structure:

» 'H NMR (CDClIs): Signals corresponding to the aromatic protons of the anthracene core are
expected in the aromatic region (o 7.0-9.0 ppm). A singlet for the -CHzBr protons is
anticipated at a downfield position due to the electron-withdrawing effects of the adjacent
carbonyl and bromine atom.

¢ IR (KBr): A characteristic strong absorption peak for the C=0 stretching of the ketone is
expected around 1680-1700 cm~1. A peak corresponding to the C-Br stretching vibration is
also anticipated.

Safety Information

e Bromine is highly corrosive and toxic. Handle with extreme care in a well-ventilated fume
hood and wear appropriate personal protective equipment (PPE), including gloves, safety
goggles, and a lab coat.

¢ Aluminum chloride is a corrosive solid that reacts violently with water. Handle in a dry
environment.

o Diethyl ether is highly flammable. Ensure there are no open flames or ignition sources in the
vicinity.
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» Always perform reactions in a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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